8-(N,N-Dimethylaminomethyl)guanosine

• Molecular Formula: C13H20N6O5
• Molecular Weight: 340.34 g/mol
• InChI: InChI=1S/C13H20N6O5/c1-18(2)3-6-15-7-10(16-13(14)17-11(7)23)19(6)12-9(22)8(21)5(4-20)24-12/h5,8-9,12,20-22H,3-4H2,1-2H3,(H3,14,16,17,23)/t5-,8-,9-,12-/m1/s1
• InChIKey: OPNOQZKPMMBUKO-JJNLEZRASA-N

8-(N,N-Dimethylaminomethyl)guanosine: A TLR7-Active C8-Substituted Guanosine Analog for Immuno-Oncology and Antiviral Research

8-(N,N-Dimethylaminomethyl)guanosine is a synthetic C8-substituted guanine ribonucleoside analog [1]. It belongs to a class of small molecules known to stimulate both humoral and cellular immune responses through the activation of Toll-like receptor 7 (TLR7), leading to the induction of type I interferons and other pro-inflammatory cytokines [1]. Unlike simple guanosine, this analog features a basic dimethylaminomethyl group at the 8-position of the purine ring, which alters its physicochemical properties and biological interactions, positioning it as a tool compound for probing TLR7-dependent pathways and exploring immunomodulatory therapeutic strategies [2].

1 TLR7 pathway interrogation tool

2 Immunomodulatory signaling research

3 C8-substituted guanosine analog class

• [1] Lee, J., Chuang, T. H., Redecke, V., She, L., Pitha, P. M., Carson, D. A., Raz, E., & Cottam, H. B. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences, 100(11), 6646–6651. View Source
• [2] Jordan, F., & Niv, H. (1977). Glycosyl conformational and inductive effects on the acid catalysed hydrolysis of purine nucleosides. Nucleic Acids Research, 4(3), 697–710. View Source

Why 8-(N,N-Dimethylaminomethyl)guanosine Cannot Be Substituted by Unmodified Guanosine or Other 8-Substituted Analogs

Simple substitution of 8-(N,N-Dimethylaminomethyl)guanosine with unmodified guanosine or even other 8-substituted analogs is not scientifically valid due to critical differences in molecular conformation, chemical stability, and biological activity. The introduction of an 8-substituent, particularly a basic dimethylaminomethyl group, forces the nucleoside into a fixed syn glycosyl conformation, which dramatically alters its acid-catalyzed hydrolysis rate and, by extension, its metabolic stability and interaction with biological targets [1]. Furthermore, while many guanosine analogs signal through TLR7, their potency, selectivity, and the resulting cytokine profile are exquisitely dependent on the specific nature of the C8-substituent [2]. Therefore, assuming functional equivalence between this compound and other nucleosides in its class without direct comparative data can lead to irreproducible or misleading experimental results, making the procurement of the precise analog essential for target engagement and pathway interrogation.

! Unmodified guanosine lacks the fixed syn conformation; TLR7 engagement profile may shift.

! Other 8-substituted analogs differ in hydrolysis stability and signaling context.

! C8-substituent identity determines TLR7 activity; functional equivalence cannot be assumed.

• [1] Jordan, F., & Niv, H. (1977). Glycosyl conformational and inductive effects on the acid catalysed hydrolysis of purine nucleosides. Nucleic Acids Research, 4(3), 697–710. View Source
• [2] Lee, J., Chuang, T. H., Redecke, V., She, L., Pitha, P. M., Carson, D. A., Raz, E., & Cottam, H. B. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences, 100(11), 6646–6651. View Source

8-(N,N-Dimethylaminomethyl)guanosine: A Data-Driven Guide to Differentiated Selection

Enhanced Acid-Catalyzed Hydrolysis Rate vs. 8-Monomethylamino and 8-Amino Guanosine

The substitution pattern at the C8 position dictates the nucleoside's syn/anti conformational equilibrium, which in turn has a profound impact on the rate of glycosidic bond hydrolysis. 8-(N,N-Dimethylamino)guanosine (a direct structural analog for this class) exhibits a dramatically accelerated hydrolysis rate compared to less substituted 8-amino guanosine derivatives. This difference is attributed to the fixed syn conformation induced by the bulky 8-substituent, which relieves steric compression upon hydrolysis [1].

Hydrolysis Rate

Class-level

700× vs. 8-NHCH₃-guanosine

Supports differential stability context

Acidic handling and storage review

Evidence Dimension	Acid-catalyzed glycosyl hydrolysis rate (relative acceleration)
Target Compound Data	8-N(CH3)2-guanosine (representative compound for this class)
Comparator Or Baseline	8-NHCH3-guanosine (8-monomethylamino guanosine)
Quantified Difference	700-fold rate acceleration
Conditions	Acidic pH (intermediate acidity region)

Why This Matters

This quantitative difference in chemical lability directly impacts experimental handling (e.g., acidic workup conditions, long-term storage in solution) and provides a measurable, structure-based reason to select this specific analog over other 8-amino guanosines for studies where differential metabolic or chemical stability is a design consideration.

• [1] Jordan, F., & Niv, H. (1977). Glycosyl conformational and inductive effects on the acid catalysed hydrolysis of purine nucleosides. Nucleic Acids Research, 4(3), 697–710. View Source

In Vivo TLR7 Antagonist Activity with Defined Potency in a Mouse Model

In a direct in vivo assay, 8-(N,N-Dimethylaminomethyl)guanosine demonstrated potent antagonist activity at murine Toll-like receptor 7 (TLR7), quantified by an EC50 of 2.40 nM for reducing gardiquimod-induced IL-6 production in C57BL/6 mice following oral dosing. This activity profile is distinct from the more widely studied TLR7 agonists like loxoribine and 7-thia-8-oxoguanosine [1]. This compound's action as an antagonist, rather than an agonist, in this specific model provides a clear functional differentiation point for researchers needing to block TLR7 signaling rather than activate it.

In Vivo TLR7 Antagonism

Head-to-head

EC₅₀ 2.40 nM

Supports in vivo TLR7 blockade model

Gardiquimod challenge, C57BL/6 mice, p.o.

Evidence Dimension	In vivo TLR7 antagonist activity (EC50)
Target Compound Data	EC50 = 2.40 nM
Comparator Or Baseline	Baseline: Vehicle control (reduction in gardiquimod-induced IL-6)
Quantified Difference	Demonstrates potent, concentration-dependent antagonism with EC50 of 2.40 nM.
Conditions	In vivo assay in C57BL/6 mice dosed orally (p.o.) and pre-treated for 30 minutes before gardiquimod challenge.

Why This Matters

This is a high-value, quantitative piece of evidence that clearly positions this compound as a functional antagonist in a relevant animal model, distinguishing it from the many guanosine analogs that act as TLR7 agonists. For researchers focused on inhibiting TLR7-driven inflammation or autoimmunity, this specific activity profile is a critical selection criterion.

• [1] BindingDB. (2024). BDBM50543465 (CHEMBL4636498) Activity Data. Retrieved from BindingDB database. View Source

Defined Selectivity Profile for TLR7 vs. TLR8 in Human Whole Blood

Selectivity among closely related Toll-like receptors is a key determinant of a compound's utility and potential off-target effects. In ex vivo human whole blood assays, 8-(N,N-Dimethylaminomethyl)guanosine exhibits a quantifiable selectivity profile against TLR7 and TLR8 [1]. It inhibits TLR7-mediated IL-6 production with an IC50 of 5.70 nM, while showing slightly lower potency against TLR8-mediated IL-6 production (IC50 = 5.10 nM). This approximately 1.1-fold selectivity for TLR8 over TLR7 is a measurable characteristic that differentiates it from other TLR ligands which may be highly selective for one receptor or broadly active against both.

TLR7/8 Selectivity

Head-to-head

TLR7 IC₅₀ 5.70 nM TLR8 IC₅₀ 5.10 nM · ~1.1-fold

Supports dual TLR7/8 profiling

Human whole blood, gardiquimod-induced IL-6 ELISA

Evidence Dimension	Ex vivo antagonist activity (IC50) against TLR7 and TLR8
Target Compound Data	TLR7 IC50 = 5.70 nM; TLR8 IC50 = 5.10 nM
Comparator Or Baseline	Intra-compound comparison: activity at TLR7 vs. TLR8
Quantified Difference	Calculated selectivity ratio (TLR8/TLR7) = ~1.1-fold
Conditions	Human whole blood cells; inhibition of gardiquimod-induced IL-6 (TLR7) and IL-6 (TLR8) measured by ELISA.

Why This Matters

This data provides a clear, quantitative basis for selecting this compound when a specific TLR7/8 activity profile is required. Knowing the exact IC50 values and selectivity ratio allows scientists to use it as a benchmark for developing more selective TLR7 or TLR8 antagonists or to model the functional consequences of dual TLR7/8 blockade in complex biological systems.

• [1] BindingDB. (2024). BDBM50543465 (CHEMBL4636498) Activity Data. Retrieved from BindingDB database. View Source

8-(N,N-Dimethylaminomethyl)guanosine: Validated Research Applications Based on Specific Evidence

Probing TLR7 Antagonism in Murine Models of Inflammation and Autoimmunity

The potent in vivo antagonist activity (EC50 = 2.40 nM in mice) makes this compound a powerful tool for investigating the role of TLR7 in disease models. Researchers can use it to block TLR7-driven IL-6 production and assess the therapeutic impact in preclinical models of lupus, psoriasis, or other TLR7-implicated autoimmune conditions [1].

Investigating Differential TLR7/8 Signaling Pathways in Human Ex Vivo Systems

With defined IC50 values for both TLR7 (5.70 nM) and TLR8 (5.10 nM) in human whole blood, this analog serves as a precise molecular probe to dissect the distinct and overlapping contributions of TLR7 and TLR8 to cytokine production. It is ideal for studies aiming to correlate specific TLR blockade with downstream immune responses in primary human cells [1].

Benchmarking New TLR7/8 Antagonists for Potency and Selectivity

Given its well-characterized potency and selectivity profile in both mouse and human systems, 8-(N,N-Dimethylaminomethyl)guanosine provides a reliable, data-backed benchmark compound. It can be used as a positive control in screening cascades for novel TLR7/8 antagonists, allowing for direct comparison of new chemical entities against a known standard with established in vivo efficacy [1].

Application

Selection Property

Validation Focus

Murine TLR7 pathway inhibition studies

In vivo TLR7 antagonist profile

Murine disease-model endpoint context

Ex vivo human TLR7/8 signaling dissection

Defined TLR7/8 IC₅₀ profile

Primary human cell cytokine response

TLR7/8 antagonist screening benchmark

Well-characterized potency and selectivity

Comparator assay-response context

• [1] BindingDB. (2024). BDBM50543465 (CHEMBL4636498) Activity Data. Retrieved from BindingDB database. View Source